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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the hydrothermal synthesis of

trinickel disulfide (Ni3S2) nanoparticles, detailing experimental protocols and summarizing their

applications in energy storage and catalysis. Additionally, we explore the potential for these

nanoparticles in biomedical fields, a nascent area of research.

Introduction
Trinickel disulfide (Ni3S2), a p-type semiconductor, has garnered significant research interest

due to its unique electronic properties, high theoretical capacitance, and excellent catalytic

activity. The hydrothermal synthesis method offers a versatile and straightforward approach to

produce Ni3S2 nanoparticles with controlled morphology and size, which are crucial for their

performance in various applications. This document outlines detailed protocols for the

synthesis of Ni3S2 nanoparticles and summarizes their performance in supercapacitors and

electrocatalysis.

Hydrothermal Synthesis of Ni3S2 Nanoparticles:
Protocols and Parameters
The hydrothermal method involves a chemical reaction in an aqueous solution above the

boiling point of water, conducted in a sealed vessel called an autoclave. This technique allows
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for the synthesis of crystalline materials with controlled morphology by tuning parameters such

as temperature, reaction time, and precursor concentrations.

General Experimental Protocol
A typical hydrothermal synthesis of Ni3S2 nanoparticles involves the following steps:

Precursor Solution Preparation: A nickel source (e.g., nickel chloride hexahydrate, nickel

nitrate hexahydrate, or nickel acetate tetrahydrate) and a sulfur source (e.g., thiourea,

sodium thiosulfate, or L-cysteine) are dissolved in a solvent, which is typically deionized

water or a mixture of water and other solvents like ethanol.

Hydrothermal Reaction: The precursor solution is transferred to a Teflon-lined stainless-steel

autoclave. The autoclave is then sealed and heated to a specific temperature (typically

between 120°C and 200°C) for a set duration (ranging from a few hours to a full day).

Product Collection and Purification: After the reaction, the autoclave is allowed to cool down

to room temperature naturally. The resulting precipitate is collected by centrifugation or

filtration, washed several times with deionized water and ethanol to remove any unreacted

precursors and byproducts, and finally dried in a vacuum oven.

Key Synthesis Parameters and Their Effects
The morphology and properties of the synthesized Ni3S2 nanoparticles are highly dependent

on the experimental conditions. The following table summarizes the effects of different

synthesis parameters based on various studies.
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Nickel
Source

Sulfur
Source

Temperatur
e (°C)

Time (h)
Resulting
Morphology

Reference

Ni(NO3)2·6H

2O
Thiourea 160 12 Nanoparticles [1]

NiCl2·6H2O Thiourea 180 24
Nanosheets

on graphene
[2]

Ni(CH3COO)

2·4H2O

Na2S2O3·5H

2O
200 12 Nanobelts [3]

Ni foam Thiourea 160 18 Nanowires [3]

Ni(NO3)2·6H

2O
L-cysteine 180 12 Microspheres [1]
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A generalized workflow for the hydrothermal synthesis of Ni3S2 nanoparticles.

Applications of Ni3S2 Nanoparticles
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Energy Storage: Supercapacitors
Ni3S2 nanoparticles are promising electrode materials for supercapacitors due to their high

theoretical specific capacitance. Their performance is attributed to fast Faradaic redox

reactions occurring at the electrode-electrolyte interface.

Performance Data of Ni3S2-based Supercapacitors

Electrode
Material

Specific
Capacitance
(F/g)

Current
Density (A/g)

Cycling
Stability

Reference

Ni3S2

Nanoparticles
2495 1

92.2% after 5000

cycles
[4]

Ni3S2/Graphene

Nanosheets
1420 2

Stable over 2000

cycles
[2][5]

Ni(OH)2/Ni3S2/N

i foam
2207 1

90.4% after 5000

cycles
[6]

Ni3S2

Nanoparticles
911 0.5 - [1]

Ni3S2/3D

Graphene/Ni

foam

2585 1
88.9% after 5000

cycles
[7]

Electrocatalysis
Ni3S2 nanoparticles have demonstrated excellent catalytic activity for both the hydrogen

evolution reaction (HER) and the oxygen evolution reaction (OER), which are crucial for water

splitting to produce hydrogen fuel.

Performance Data of Ni3S2-based Electrocatalysts
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Reaction Catalyst
Overpotential
(mV) at 10
mA/cm²

Tafel Slope
(mV/dec)

Reference

HER

Ni3S2

nanosheets on

Ni foam

43 - [8]

OER
Fe-doped Ni3S2

on Ni foam

230 (at 100

mA/cm²)
43 [5]

HER

Ni3S2 particle-

embedded

nanotubes

87 - [9]

OER

Ni3S2 particle-

embedded

nanotubes

210 - [9]

HER
Sn-doped Ni3S2

on Ni foam

171 (at 100

mA/cm²)
- [10]

Potential Biomedical Applications and Future
Outlook
While the primary applications of Ni3S2 nanoparticles have been in energy-related fields, their

unique properties suggest potential for biomedical applications. However, this remains a largely

unexplored area of research.

Drug Delivery and Cancer Therapy
Drawing parallels from other metal sulfide nanoparticles, Ni3S2 could potentially be explored

for drug delivery and cancer therapy.[11] For instance, hollow mesoporous nickel sulfide (NiS)

nanoparticles have been successfully utilized for the combinatorial photothermal-chemotherapy

of cancer.[12][13] These NiS nanoparticles served as carriers for the chemotherapeutic drug

doxorubicin and exhibited a good photothermal response, leading to stimulus-responsive drug

release and effective tumor suppression.[12][13] Similar core-shell structures or functionalized

Ni3S2 nanoparticles could be designed for targeted drug delivery and controlled release.
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Biosensing
The catalytic properties of Ni3S2 nanoparticles could be harnessed for the development of

electrochemical biosensors. Their ability to catalyze redox reactions could be used to detect

biological molecules with high sensitivity.

Cytotoxicity and Biocompatibility
A critical consideration for any biomedical application is the material's toxicity. Studies on

nickel-based nanoparticles have shown dose-dependent cytotoxicity.[14][15][16] The toxicity is

often mediated by oxidative stress, leading to cell death.[15][16] Therefore, thorough

investigation of the cytotoxicity and biocompatibility of Ni3S2 nanoparticles is a prerequisite for

their use in drug development and other biomedical applications. Surface modification with

biocompatible polymers like polyethylene glycol (PEG) could be a strategy to improve their

biocompatibility.[12]

Logical Relationship for Biomedical Potential

Properties of Ni3S2 Nanoparticles

Potential Biomedical Applications

Key Challenges
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Drug DeliveryPhotothermal Therapy

Catalytic Activity

Biosensing

High Surface Area

Cytotoxicity Biocompatibility

Click to download full resolution via product page

The potential biomedical applications of Ni3S2 nanoparticles and associated challenges.
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Conclusion
The hydrothermal synthesis of trinickel disulfide nanoparticles is a robust method for producing

materials with significant potential in energy storage and electrocatalysis. The detailed

protocols and performance data presented here provide a valuable resource for researchers in

these fields. While the application of Ni3S2 nanoparticles in drug development is still in its

infancy, the promising results from related nickel sulfide materials suggest a fertile ground for

future research, contingent on addressing the critical challenges of cytotoxicity and

biocompatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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